Cas no 81241-67-0 (Einecs 279-712-0)

• Product name: Einecs 279-712-0
• CAS No: 81241-67-0
• MF: C₃₇H₃₁N₃O₁₁S₃
• MW: 789.850546121597
• CID: 986541

Einecs 279-712-0 Chemical and Physical Properties

Names and Identifiers

• 3-[[2,4-bis(2-methylphenoxy)phenyl]azo]-4-hydroxy-5-[[(p-tolyl)sulphonyl]amino]naphthalene-2,7-disulphonic acid
• 3-((2,4-Bis(2-methylphenoxy)phenyl)azo)-4-hydroxy-5-(((p-tolyl)sulphonyl)amino)naphthalene-2,7-disulphonic acid
• 3-[[2,4-Bis(2-methylphenoxy)phenyl]azo]-4-hydroxy-5-[[(4-methylphenyl)sulfonyl]amino]-2,7-naphthalenedisulfonic acid
• 3-[[2,4-bis-(2-Methylphenoxy)phenyl]azo]-4-hydroxy-5-[[(p-tolyl)sulfonyl]am
• Einecs 279-712-0

• Inchi： 1S/C37H31N3O11S3/c1-22-12-15-27(16-13-22)52(42,43)40-30-21-28(53(44,45)46)18-25-19-34(54(47,48)49)36(37(41)35(25)30)39-38-29-17-14-26(50-31-10-6-4-8-23(31)2)20-33(29)51-32-11-7-5-9-24(32)3/h4-21,40-41H,1-3H3,(H,44,45,46)(H,47,48,49)/b39-38+
• InChI Key： NVMGCGBELVIYMJ-YMZYAJTMSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1=CC(=CC2=CC(=C(C(=C21)O)/N=N/C1=CC=C(C=C1OC1C=CC=CC=1C)OC1C=CC=CC=1C)S(=O)(=O)O)S(=O)(=O)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 54
• Rotatable Bond Count: 11
• Complexity: 1600
• Topological Polar Surface Area: 244